Cas no 1227563-04-3 (2-(2-Fluorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-(2-Fluorophenyl)pyridine-4-acetonitrile
• CAS No: 1227563-04-3
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4913846
• Update Time: 2025-10-31

2-(2-Fluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H9FN2/c14-12-4-2-1-3-11(12)13-9-10(5-7-15)6-8-16-13/h1-4,6,8-9H,5H2
• InChI Key： JLUNWPBVEZVPCW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(CC#N)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(2-Fluorophenyl)pyridine-4-acetonitrile

Professional Introduction to 2-(2-Fluorophenyl)pyridine-4-acetonitrile (CAS No: 1227563-04-3)

2-(2-Fluorophenyl)pyridine-4-acetonitrile, with the chemical identifier CAS No: 1227563-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic aromatic amines, characterized by its pyridine and fluorophenyl moieties, which contribute to its unique chemical and biological properties. The presence of an acetonitrile group at the 4-position further enhances its reactivity and potential utility in synthetic chemistry.

The< strong>fluorophenyl substituent in this molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are well-known for their ability to influence metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. In the context of 2-(2-Fluorophenyl)pyridine-4-acetonitrile, the fluorine atom at the para position relative to the pyridine ring contributes to enhanced lipophilicity and improved interaction with biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the< strong>pyridine core as a privileged structure in drug discovery. Pyridine derivatives exhibit a wide range of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory effects. The combination of a pyridine ring with a fluorophenyl group in 2-(2-Fluorophenyl)pyridine-4-acetonitrile creates a versatile platform for further functionalization and derivatization, enabling the exploration of diverse pharmacological pathways.

The< strong>acetonitrile group at the 4-position of the pyridine ring introduces a polar nitrile functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and permeability across biological membranes. This structural feature is particularly valuable in designing molecules that require optimal balance between lipophilicity and hydrophilicity for effective drug delivery.

In the realm of academic research, 2-(2-Fluorophenyl)pyridine-4-acetonitrile has been utilized as an intermediate in the synthesis of more complex pharmacophores. Its unique structural motif has been explored in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The fluorophenyl moiety's ability to engage in π-stacking interactions with aromatic residues in protein targets has been leveraged to enhance binding affinity and selectivity.

The compound's potential applications extend beyond oncology. Emerging research suggests that derivatives of 2-(2-Fluorophenyl)pyridine-4-acetonitrile may exhibit efficacy against neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine ring's interaction with neurotransmitter receptors and ion channels makes it a promising candidate for modulating neuronal activity. Furthermore, the fluorine atom's electronic properties have been exploited to enhance metabolic stability, reducing degradation by enzymatic pathways.

Synthetic methodologies for preparing 2-(2-Fluorophenyl)pyridine-4-acetonitrile have been refined over recent years, enabling scalable production for both research and commercial purposes. Common synthetic routes involve palladium-catalyzed cross-coupling reactions between halogenated pyridines and fluorinated aromatic compounds, followed by nucleophilic substitution or cyanation reactions to introduce the acetonitrile moiety. These methods highlight the compound's synthetic accessibility and versatility.

The< strong>CAS No: 1227563-04-3 designation ensures standardized identification and regulatory compliance for this compound. Manufacturers and researchers rely on such identifiers to ensure consistency across different batches and applications. The accurate classification and documentation of chemical substances are essential for maintaining safety standards and facilitating international trade in pharmaceutical raw materials.

Ongoing studies continue to explore new derivatives of 2-(2-Fluorophenyl)pyridine-4-acetonitrile, aiming to optimize its pharmacological profile for therapeutic use. Computational modeling techniques, such as molecular docking and quantum mechanical calculations, are being employed to predict binding interactions and refine molecular design. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries derived from this core scaffold.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development of novel compounds based on< strong >2-(2-Fluorophenyl)pyridine-4-acetonitrile. By analyzing large datasets of known bioactive molecules, machine learning models can identify structural features that correlate with desired biological activities. This data-driven approach has led to innovative derivatives with enhanced potency, selectivity, and reduced toxicity.

In conclusion, CAS No: 1227563-04-3, refers to a compound with remarkable potential in pharmaceutical research due to its unique structural features. The interplay between the< strong >fluorophenyl,< strong >pyridine,andacetonitrilemotifs offers a rich foundation for designing next-generation therapeutics targeting various diseases. As research progresses, derivatives of this compound are expected to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.